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Compound of Interest

Compound Name: Reactive red 218

Cat. No.: B1167056

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
optimizing their dyeing experiments with C.I. Reactive Red 218.

Frequently Asked Questions (FAQS)

Q1: What is the optimal pH for the fixation of Reactive Red 218 on cellulosic fibers like cotton?

Al: The optimal pH for the fixation of most reactive dyes, including those in the same class as
Reactive Red 218, is in the alkaline range, typically between 10.5 and 11.5.[1] This alkaline
environment is crucial for the chemical reaction that forms a covalent bond between the dye
molecule and the hydroxyl groups of the cellulose fibers, ensuring high wash fastness.[2][3]
Maintaining the correct pH is critical; deviations can lead to reduced fixation rates and dye
hydrolysis.

Q2: What is the recommended temperature for dyeing with Reactive Red 218?

A2: Reactive Red 218 is generally considered a "hot brand" reactive dye, meaning it requires
higher temperatures for efficient fixation.[4] The optimal dyeing temperature is typically in the
range of 72°C to 93°C.[4] A common starting point for optimization is around 80°C to 85°C.[2]
The temperature profile during the dyeing process, including the rate of temperature rise, is
also a critical parameter to control for achieving level and reproducible dyeing.

Q3: What is the role of salt in the Reactive Red 218 dyeing process?
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A3: Salt, such as sodium chloride or sodium sulfate, is used as an electrolyte in the dyebath. Its
primary function is to improve the exhaustion of the dye onto the fabric.[3] In solution, both the
reactive dye and the cotton fiber have a negative surface charge, which causes repulsion. The
salt neutralizes this negative charge on the fiber, reducing the repulsion and allowing the dye
molecules to move closer to the fiber surface for subsequent fixation.[3]

Q4: What is dye hydrolysis, and how can it be minimized when using Reactive Red 2187

A4: Dye hydrolysis is a competing reaction where the reactive group of the dye reacts with
water molecules instead of the fiber. This hydrolyzed dye can no longer form a covalent bond
with the fiber, leading to lower color yield and poor wash fastness.[1][4] Hydrolysis is promoted
by high pH and high temperature.[4] To minimize hydrolysis, it is crucial to add the alkali (which
raises the pH for fixation) only after the dye has been exhausted onto the fiber and to control
the temperature and dyeing time according to the recommended protocol. Avoid keeping the
dye solution at a high pH for extended periods before the dyeing process.[4]

Troubleshooting Guide
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Problem

Potential Causes

Recommended Solutions

Uneven Dyeing or Shading

- Poor pretreatment of the
fabric (e.g., incomplete
scouring or bleaching).[5][6]-
Dye solution added too quickly.
[7]- Inadequate circulation of
the dye liquor.[5]- Temperature
raised too rapidly.[5]- Incorrect
pH.[6]

- Ensure the fabric is properly
prepared and free from
impurities.- Add the dye
solution gradually over a
period of time.- Ensure good
agitation or circulation in the
dyeing machine.- Control the
rate of temperature rise (e.g.,
1-2°C per minute).- Maintain a
consistent and correct pH

throughout the fixation phase.

Color Spots or Speckles

- Undissolved dye particles in

the dyebath.[7]- Poor solubility
of Reactive Red 218.[5]- Hard
water, which can cause dye

agglomeration.[5]

- Ensure the dye is completely
dissolved before adding it to
the dyebath. Filtering the dye
solution can help.- Use a high-
quality dye and consider using
a dispersing agent if solubility
is an issue.- Use softened or
deionized water for preparing
the dyebath. A sequestering
agent can be added to counter

the effects of hard water.[3]

Poor Color Yield or Pale
Shade

- Insufficient dye fixation due to
incorrect pH or temperature.-
Excessive dye hydrolysis.[4]-
Insufficient amount of salt for
exhaustion.- Incorrect dyeing

time.

- Optimize the fixation pH
(typically 10.5-11.5) and
temperature (72-93°C).- Add
alkali at the correct stage of
the process and avoid
prolonged exposure of the dye
to alkaline conditions at high
temperatures before fixation.-
Ensure the correct
concentration of salt is used
based on the shade depth.-

Follow the recommended
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dyeing time for exhaustion and

fixation.

Poor Wash Fastness

- Incomplete removal of
hydrolyzed and unfixed dye.[5]

[8]- Low degree of dye fixation.

- After dyeing, thoroughly rinse
the fabric and perform a
soaping treatment at or near
boiling temperature to remove
any unfixed dye.[5]- Review
and optimize the fixation
parameters (pH, temperature,
time) to ensure maximum
covalent bonding of the dye to
the fiber.

Batch-to-Batch Shade

Inconsistency

- Variations in dyeing
parameters (temperature, time,
pH).[9]- Inconsistent water
quality.- Differences in the
fabric substrate.- Variation in
dye and chemical

concentrations.[9]

- Strictly control all dyeing
parameters for each batch.-
Use a consistent source of
water with controlled
hardness.- Ensure the fabric
used in different batches is
from the same lot and has
undergone identical
pretreatment.- Accurately

weigh all dyes and chemicals.

Data Presentation

Table 1. Recommended Parameters for Exhaust Dyeing of Cotton with Reactive Red 218 (Hot

Brand)
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Recommended
Parameter Purpose
Range/Value

) ) Ratio of the weight of goods to
Liquor Ratio 1:10to 1:20
the volume of the dyebath.

Dependent on the desired

Dye Concentration 0.5 - 4.0% (on weight of fabric)
shade depth.

. i Promotes dye exhaustion.
Salt (Sodium Chloride or

] 40 - 80 g/L Higher concentrations for
Sodium Sulfate)

deeper shades.

) Optimal temperature for dye
Exhaustion Temperature 80 - 85°C i
uptake by the fiber.

i ) ] Time for the dye to adsorb
Exhaustion Time 30 - 45 minutes )
onto the fiber surface.

Alkali (Soda Ash - Sodium

10-20g/L Raises the pH for dye fixation.

Carbonate)

Creates the necessary alkaline
Fixation pH 10.5-11.5 environment for the covalent

bond formation.

Optimal temperature for the
Fixation Temperature 80 - 85°C chemical reaction between the

dye and fiber.

o ] ) Duration for the dye-fiber

Fixation Time 45 - 60 minutes

reaction to complete.

Experimental Protocols

Detailed Methodology for Exhaust Dyeing of Cotton with Reactive Red 218
This protocol describes a laboratory-scale exhaust dyeing procedure for 100% cotton fabric.

1. Materials and Reagents:
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Pre-scoured and bleached 100% cotton fabric
C.l. Reactive Red 218
Sodium chloride (NaCl) or anhydrous sodium sulfate (NazS0a4)
Sodium carbonate (Na2COs - Soda Ash)
Wetting agent (optional)
Sequestering agent (if using hard water)
Acetic acid (for neutralization)
Non-ionic soap
Laboratory dyeing machine (e.g., beaker dyer)
pH meter
Standard laboratory glassware

. Procedure:
Preparation:
o Accurately weigh the dry cotton fabric sample.

o Calculate the required amounts of dye, salt, and soda ash based on the weight of the
fabric and the desired shade depth (refer to Table 1).

o Prepare a stock solution of the dye by pasting it with a small amount of cold water and
then dissolving it in hot water (around 50°C). Ensure the dye is fully dissolved.

Dyeing - Exhaustion Phase:
o Set the dyebath with the required volume of water to achieve the desired liquor ratio.

o Add the wetting agent and sequestering agent (if needed) to the dyebath and mix.
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[e]

Set the initial temperature of the dyebath to 50°C.
Immerse the wetted cotton fabric in the dyebath and run for 5 minutes for even wetting.
Add the dissolved dye solution to the dyebath.

Add the calculated amount of salt to the dyebath in portions over 15-20 minutes to ensure
level dye uptake.

Raise the temperature of the dyebath to 80-85°C at a rate of 1.5°C per minute.

Continue the dyeing process at this temperature for 30-45 minutes to allow for dye
exhaustion.

Dyeing - Fixation Phase:

o

o

After the exhaustion phase, add the calculated amount of soda ash (pre-dissolved in a
small amount of water) to the dyebath.

Continue the dyeing at 80-85°C for another 45-60 minutes for dye fixation.

Post-Dyeing Treatment:

Cool the dyebath and drain the liquor.
Rinse the dyed fabric with cold water.

Neutralize the fabric with a dilute solution of acetic acid (0.5-1.0 g/L) at 40°C for 10
minutes.

Rinse the fabric again with cold water.

Perform a soaping wash with a non-ionic soap solution (1-2 g/L) at 95°C for 15 minutes to
remove unfixed and hydrolyzed dye.

Rinse the fabric thoroughly with hot water and then cold water until the water runs clear.

Squeeze the excess water and air dry the fabric.
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Mandatory Visualization
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Caption: Workflow for the exhaust dyeing of cotton with Reactive Red 218.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Optimizing Reactive Red 218
Dyeing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167056#optimizing-ph-and-temperature-for-
reactive-red-218-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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